1. Home
  2. Product
  3. 3,4,7,8-Tetrahydropyrazino[1,2-d][1,4]diazepine-1,9(2H,6H)-dione
3,4,7,8-Tetrahydropyrazino[1,2-d][1,4]diazepine-1,9(2H,6H)-dione 3,4,7,8-Tetrahydropyrazino[1,2-d][1,4]diazepine-1,9(2H,6H)-dione
Brand Name: Vulcanchem
CAS No.: 130947-34-1
VCID: VC21230641
InChI: InChI=1S/C8H11N3O2/c12-7-5-6-8(13)10-2-4-11(6)3-1-9-7/h5H,1-4H2,(H,9,12)(H,10,13)
SMILES: C1CN2CCNC(=O)C2=CC(=O)N1
Molecular Formula: C8H11N3O2
Molecular Weight: 181.19 g/mol

3,4,7,8-Tetrahydropyrazino[1,2-d][1,4]diazepine-1,9(2H,6H)-dione

CAS No.: 130947-34-1

Cat. No.: VC21230641

Molecular Formula: C8H11N3O2

Molecular Weight: 181.19 g/mol

* For research use only. Not for human or veterinary use.

3,4,7,8-Tetrahydropyrazino[1,2-d][1,4]diazepine-1,9(2H,6H)-dione - 130947-34-1

Specification

CAS No. 130947-34-1
Molecular Formula C8H11N3O2
Molecular Weight 181.19 g/mol
IUPAC Name 2,3,4,6,7,8-hexahydropyrazino[1,2-d][1,4]diazepine-1,9-dione
Standard InChI InChI=1S/C8H11N3O2/c12-7-5-6-8(13)10-2-4-11(6)3-1-9-7/h5H,1-4H2,(H,9,12)(H,10,13)
Standard InChI Key VVLWFXMJFJMBEE-UHFFFAOYSA-N
SMILES C1CN2CCNC(=O)C2=CC(=O)N1
Canonical SMILES C1CN2CCNC(=O)C2=CC(=O)N1

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19